Cas no 2694723-41-4 (1-Methyl-3-[(methylamino)methyl]piperidin-2-one)

• Product Name: 1-Methyl-3-[(methylamino)methyl]piperidin-2-one
• CAS No: 2694723-41-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6338521
• PubChem ID: 134365606
• Update Time: 2025-05-20

1-Methyl-3-[(methylamino)methyl]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[(methylamino)methyl]piperidin-2-one
• EN300-6782201
• SCHEMBL19993112
• 2694723-41-4
• 1-Methyl-3-[(methylamino)methyl]piperidin-2-one

• Inchi： 1S/C8H16N2O/c1-9-6-7-4-3-5-10(2)8(7)11/h7,9H,3-6H2,1-2H3
• InChI Key： PYVLPZGXIDUXCE-UHFFFAOYSA-N
• SMILES： O=C1C(CNC)CCCN1C

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Methyl-3-[(methylamino)methyl]piperidin-2-one

Introduction to 1-Methyl-3-[(methylamino)methyl]piperidin-2-one (CAS No: 2694723-41-4)

1-Methyl-3-[(methylamino)methyl]piperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the chemical identifier CAS No: 2694723-41-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this piperidine derivative incorporates a methyl group and a (methylamino)methyl substituent, which contribute to its distinctive chemical properties and reactivity. These features make it a valuable scaffold for medicinal chemists exploring new pharmacophores.

The compound's significance is further underscored by its role in synthetic chemistry, where it serves as a precursor for more complex molecules. Its piperidine core is a common motif in drug design, known for its ability to interact with biological targets in a manner conducive to therapeutic effects. The presence of the (methylamino)methyl group introduces additional functionalization possibilities, allowing for the creation of derivatives with tailored properties.

Recent advancements in pharmaceutical research have highlighted the importance of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one in the development of small-molecule drugs. Studies have demonstrated its utility in generating compounds with potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

In the context of drug discovery, the synthesis of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one has been optimized to enhance yield and purity. Modern synthetic methodologies have enabled the production of this compound with high efficiency, facilitating its use in both academic and industrial research settings. The synthesis typically involves multi-step reactions, starting from readily available precursors, and employs advanced catalytic systems to improve reaction outcomes.

The pharmacological profile of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits promising biological activity, particularly in terms of interaction with specific enzymes and receptors. These interactions are critical for determining its efficacy and safety profile in therapeutic applications. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects.

One of the most intriguing aspects of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one is its potential as a lead compound for drug development. By modifying its structure, researchers can generate libraries of derivatives with enhanced pharmacological properties. This approach leverages the compound's inherent flexibility as a scaffold, allowing for the exploration of diverse therapeutic targets.

The chemical stability and solubility of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one are also important considerations in its application within pharmaceutical formulations. Studies have been conducted to assess its behavior under various storage conditions and solubility profiles in common solvents. These studies aim to ensure that the compound remains stable and bioavailable throughout its intended use.

As research continues, the applications of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one are expected to expand. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. The compound's unique characteristics make it a promising candidate for future drug development pipelines.

The regulatory landscape surrounding new pharmaceutical compounds also plays a role in the adoption of 1-Methyl-3-[(methylamino)methyl]piperidin-2-one. Compliance with regulatory standards ensures that any derivative compounds developed from this scaffold meet stringent safety and efficacy requirements before entering clinical trials and ultimately reaching patients.

In conclusion, 1-Methyl-3-[(methylamino)methyl]piperidin-2-one (CAS No: 2694723-41-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for drug discovery and development. As research progresses, this compound is poised to contribute to the creation of novel therapeutic agents that address unmet medical needs.